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Compound of Interest

Compound Name: Indole-5-carboxaldehyde

Cat. No.: B021537 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for

Indole-5-carboxaldehyde (CAS No. 1196-69-6), a key intermediate in pharmaceutical and

chemical synthesis. Adherence to these guidelines is crucial for ensuring a safe laboratory

environment and minimizing potential risks associated with the handling of this compound.

Hazard Identification and Classification
Indole-5-carboxaldehyde is classified as a hazardous substance. The primary hazards are

skin irritation, serious eye irritation, and potential respiratory irritation.[1][2][3]

GHS Hazard Statements:

H315: Causes skin irritation[3][4]

H319: Causes serious eye irritation[3][4]

H335: May cause respiratory irritation[3]

Quantitative Safety Data
The following tables summarize the key quantitative data for Indole-5-carboxaldehyde.

Table 1: Physical and Chemical Properties
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Property Value Reference

Molecular Formula C₉H₇NO [1][5]

Molecular Weight 145.16 g/mol [3][5]

Appearance
White to Yellow to Orange

powder to crystal
[4][6]

Melting Point 100-103 °C [5][7]

Boiling Point 339.1 °C at 760 mmHg [7]

Flash Point 166.8 °C [7]

Solubility
Soluble in DMSO and

Methanol. Insoluble in water.
[7]

Storage Temperature 0-8 °C [6]

Table 2: Toxicological Data

Hazard
Classification

Category Target Organs Notes Reference

Skin

Corrosion/Irritatio

n

Category 2 Skin
Causes skin

irritation.
[1][2][3]

Serious Eye

Damage/Eye

Irritation

Category 2A Eyes
Causes serious

eye irritation.
[1][2][3]

Specific Target

Organ Toxicity

(Single

Exposure)

Category 3
Respiratory

system

May cause

respiratory

irritation.

[1][2][5]

No specific LD50 or LC50 data for Indole-5-carboxaldehyde was found in the provided search

results. The hazard classifications are based on existing data and computational models.
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Experimental Protocols for Hazard Assessment
The hazard classifications for Indole-5-carboxaldehyde are based on standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). The methodologies for these key experiments are

detailed below.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)
Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Methodology:

Animal Model: The albino rabbit is the preferred species for this test.[6][8]

Preparation: Approximately 24 hours before the test, the fur on the dorsal area of the animal

is clipped. Only animals with healthy, intact skin are used.[8]

Application: A single dose of 0.5 g of the solid test substance (moistened with a suitable

vehicle) is applied to a small area of the skin (approximately 6 cm²) and covered with a

gauze patch.[6][9] An untreated area of skin serves as a control.

Exposure: The exposure period is 4 hours.[6] After this period, the residual test substance is

removed.

Observation: The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48,

and 72 hours after patch removal.[9] Observations are continued for up to 14 days to assess

the reversibility of any observed effects.[6][8]

Scoring: The severity of the skin reactions is scored numerically. If the responses persist to

the end of the 14-day observation period, the substance is considered an irritant.[6]

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
Objective: To assess the potential of a substance to cause eye irritation or damage.
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Methodology:

Animal Model: Healthy young adult albino rabbits are used.[2][5] Both eyes of each animal

are examined 24 hours before the test to ensure there are no pre-existing injuries or

irritation.[2][5]

Application: The test substance is placed in the conjunctival sac of one eye of the animal

after gently pulling the lower eyelid away from the eyeball.[2][5] The other eye remains

untreated and serves as a control. The eyelids are then held together for about one second

to prevent loss of the substance.[2][5]

Initial Test: The test is initially performed on a single animal.[2]

Observation: The eyes are examined for ocular lesions at 1, 24, 48, and 72 hours after

application.[10] The observation period can extend up to 21 days to determine the

reversibility of the effects.[2][10]

Confirmatory Test: If no corrosive or severe irritant effect is observed in the initial test, the

response is confirmed using up to two additional animals.[4]

Washout: The eyes are generally not washed out for at least 24 hours after instillation,

unless immediate corrosive effects are noted.[2][5]

Acute Inhalation Toxicity (Based on OECD Guideline
403)
Objective: To evaluate the health hazards associated with short-term inhalation exposure to a

substance.[1][11]

Methodology:

Animal Model: The rat is the preferred species for this test.[12]

Exposure: The animals are exposed to the test substance, typically as a dust or aerosol, for

a predetermined period, usually 4 hours, in a dynamic inhalation exposure system.[3][11][13]

The study can be conducted at a single concentration or multiple concentrations to

determine the LC50 (median lethal concentration).[3][11]
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Observation Period: Following exposure, the animals are observed for at least 14 days.[3]

[12][13]

Parameters Monitored: During the observation period, animals are monitored for mortality,

clinical signs of toxicity, behavioral changes, and body weight fluctuations.[11]

Necropsy: At the end of the study, a gross necropsy is performed on all animals to evaluate

any pathological changes.[11][13]

Handling and Storage
Engineering Controls:

Work in a well-ventilated area, preferably a chemical fume hood.[13]

Ensure that eyewash stations and safety showers are readily accessible and in good working

order.[14]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[2][14]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat.[2][13]

Respiratory Protection: If ventilation is inadequate or when handling large quantities that may

generate dust, use a NIOSH-approved N95 (or equivalent) dust mask.[5][10][14]

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[1]

Avoid breathing dust.[2]

Wash hands thoroughly after handling.[1][2]

Do not eat, drink, or smoke in the work area.[1]

Storage:
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Store in a cool, dry, and well-ventilated place.[1][14]

Keep the container tightly closed.[1][2][14]

Store locked up.[1][2]

First Aid Measures
In case of exposure, seek immediate medical attention and show the safety data sheet to the

attending physician.[1][2]

Inhalation: Remove the person to fresh air and keep them comfortable for breathing. If

breathing is difficult, give oxygen. Call a poison center or doctor if you feel unwell.[1][2]

Skin Contact: Wash the affected area immediately with plenty of soap and water for at least

15 minutes.[1][11] If skin irritation occurs, get medical advice/attention.[1][2] Remove and

wash contaminated clothing before reuse.[1][2]

Eye Contact: Rinse cautiously with water for several minutes.[1][11] Remove contact lenses,

if present and easy to do. Continue rinsing for at least 15 minutes.[1][11] If eye irritation

persists, get medical advice/attention.[1][2]

Ingestion: If swallowed, rinse mouth with water. Do not induce vomiting. Call a poison center

or doctor if you feel unwell.[14]

Accidental Release Measures
In the event of a spill, follow the established protocol to ensure a safe and effective response.
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Chemical Spill Occurs

Assess Spill Size and Risk

Is the spill small and manageable?

Evacuate Immediate Area
Alert Others

No

Don Appropriate PPE

Yes

Contact Emergency Services
(e.g., EH&S)

Contain the Spill
(e.g., with absorbent pads)

Clean Up Spill with
Absorbent Material

Place Contaminated Material in
Sealed Hazardous Waste Container

Decontaminate the Area

Report the Incident

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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